Cas no 129499-78-1 (Ascorbyl glucoside)

• Product Name: Ascorbyl glucoside
• CAS No: 129499-78-1
• MF: C₁₂H₁₈O₁₁
• MW: 338.26472
• MDL: MFCD23701380
• CID: 140875
• Update Time: 2026-01-14

Ascorbyl glucoside Chemical and Physical Properties

Names and Identifiers

• ASCORBYL GLUCOSIDE
• L-Ascorbic acid, 2-O-.alpha.-D-glucopyranosyl-
• ascorbic acid 2-O-glucoside
• ASCORBYL GLUCOSIDE, ASCORBIC ACID-2- GLUCOSIDE
• 2-O-A-D-GLUCOPYRANOSYL-L-ASCORBIC ACID
• L-Ascorbic acid 2-o-alpha-glucoside
• Pyrido(1,2-A)indol-6(7H)-one, 8,9-dihydro-7-(hydroxy(5-methyl-1H-imidazol-4-yl)methyl)-10-propyl-, (R*,S*)-
• 2-O-alpha-D-Glucopyranosyl-L-ascorbic Acid
• 2-O-α-D-Glucopyranosyl-L-ascorbic Acid
• L-Ascorbic acid 2-glucoside
• L-ascorbic acid 2-O-α-glucoside
• L-Ascorbic acid, 2-O-a-D-glucopyranosyl-
• 2V52R0NHXW
• AC1L3F3H
• SureCN2388533
• SureCN37903
• UNII-2V52R0NHXW
• Ascofresh
• 2-O-αASCORBYL GLUCOSIDE
• L- ascorbic acid 2-
• 2-O-A-D-GLUCOPYRANOSYL-L-ASCORBIC AC
• Ascorbic acid 2-glucoside
• Ascorbyl glucoside

• MDL： MFCD23701380
• Inchi： InChI=1S/C12H18O11/c13-1-3(15)9-8(19)10(11(20)22-9)23-12-7(18)6(17)5(16)4(2-14)21-12/h3-7,9,12-19H,1-2H2/t3-,4+,5+,6-,7+,9+,12+/m0/s1
• InChI Key： MLSJBGYKDYSOAE-DCWMUDTNSA-N
• SMILES： C([C@@H]([C@@H]1C(=C(C(=O)O1)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O)O

Computed Properties

• Exact Mass: 338.08491139 g/mol
• Monoisotopic Mass: 338.08491139 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.26
• XLogP3: -3.1
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160°C(lit.)
• Solubility: Soluble (879 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water. (879 g/L) at 25°C.
• λmax: 260(H2O)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Ascorbyl glucoside

Ascorbyl glucoside (CAS No. 129499-78-1): A Comprehensive Overview

Ascorbyl glucoside, with the chemical identifier CAS No. 129499-78-1, is a derivative of ascorbic acid (vitamin C) that has garnered significant attention in the field of cosmetic and pharmaceutical applications. This compound is recognized for its stability, improved skin penetration, and potent antioxidant properties, making it a valuable ingredient in various formulations. The glucosidation of ascorbic acid enhances its bioavailability and reduces irritation, addressing a common limitation of pure ascorbic acid.

The structure of Ascorbyl glucoside consists of a glucose moiety linked to ascorbic acid through an α-glycosidic bond. This modification not only increases the molecule's solubility in water but also mitigates its tendency to degrade under light and heat, which are typical challenges associated with ascorbic acid. The enhanced stability of Ascorbyl glucoside allows for more effective delivery of vitamin C to the skin, ensuring prolonged activity and improved efficacy.

In recent years, Ascorbyl glucoside has been extensively studied for its role in skin health and anti-aging treatments. Research has demonstrated that it can stimulate collagen production, reduce hyperpigmentation, and protect against oxidative stress induced by environmental factors such as UV radiation and pollution. These benefits make it a popular choice in skincare products aimed at maintaining youthful and radiant skin.

A key advantage of using Ascorbyl glucoside over traditional ascorbic acid is its lower potential for irritation. Clinical studies have shown that formulations containing Ascorbyl glucoside exhibit minimal erythema and stinging upon application, making it suitable for a broader range of skin types, including sensitive skin. This attribute has positioned Ascorbyl glucoside as a preferred alternative for cosmetic formulations where user comfort is paramount.

The pharmacokinetic profile of Ascorbyl glucoside has also been a subject of interest. Upon topical application, it is metabolized into active vitamin C within the skin, providing sustained release and prolonged activity. This slow-release mechanism ensures that the skin is continuously exposed to beneficial levels of vitamin C over an extended period, maximizing the therapeutic effects.

In addition to its cosmetic applications, Ascorbyl glucoside is being explored for its potential in pharmaceutical formulations. Preliminary studies suggest that it may have therapeutic benefits in wound healing and tissue regeneration due to its ability to promote collagen synthesis and enhance antioxidant defenses. These findings open up new avenues for the use of Ascorbyl glucoside in medical applications where tissue repair and regeneration are critical.

The synthesis of Ascorbyl glucoside involves a glycosylation reaction between ascorbic acid and glucose under controlled conditions. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial applications. The ability to produce high-quality Ascorbyl glucoside on an industrial scale ensures that manufacturers can meet the growing demand for this versatile ingredient.

The regulatory status of Ascorbyl glucoside varies by region, but it is generally recognized as safe (GRAS) for use in cosmetics and pharmaceuticals in many countries. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Union's Scientific Committee on Consumer Safety (SCCS) have evaluated the safety profile of this compound and deemed it suitable for use in various applications.

The future prospects of Ascorbyl glucoside are promising, with ongoing research aimed at further elucidating its mechanisms of action and expanding its applications. Innovations in delivery systems are expected to enhance the efficacy of topical formulations containing Ascorbyl glucoside, potentially leading to even greater therapeutic benefits. Additionally, exploration into its potential uses beyond skincare may uncover new therapeutic possibilities in fields such as dermatology and wound care.

In conclusion, Ascorbyl glucoside (CAS No. 129499-78-1) is a highly valuable compound with a wide range of applications in cosmetics and pharmaceuticals. Its stability, improved bioavailability, and low irritation potential make it an excellent alternative to traditional ascorbic acid. As research continues to uncover new benefits and applications, the role of Ascorbyl glucoside in enhancing human health and well-being is set to expand significantly.